![molecular formula C20H19NO4 B2603400 2-(2,4-Diethoxyphenyl)quinoline-4-carboxylic acid CAS No. 350997-55-6](/img/structure/B2603400.png)
2-(2,4-Diethoxyphenyl)quinoline-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-(2,4-Diethoxyphenyl)quinoline-4-carboxylic acid” belongs to the class of organic compounds known as quinoline carboxylic acids . These compounds contain a quinoline moiety, which is a bicyclic aromatic compound made up of fused benzene and pyridine rings, and a carboxylic acid group .
Synthesis Analysis
The synthesis of quinoline carboxylic acid derivatives has been reported in the literature . Classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known for the construction of the principal quinoline scaffold . Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions are also useful for the construction and functionalization of this compound .Molecular Structure Analysis
The molecular structure of quinoline carboxylic acid derivatives is characterized by a quinoline moiety and a carboxylic acid group . The quinoline moiety is a bicyclic aromatic compound made up of fused benzene and pyridine rings .Chemical Reactions Analysis
Quinoline carboxylic acids can undergo various chemical reactions. For instance, 2-Phenyl-4-quinolinecarboxylic acid reacts with 5-aryl-2,3-dihydro-2,3-furandiones to yield β-aroylpyruvoyl hydrazide of 2-phenyl-4-quinolinecarboxylic acid .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “this compound” would depend on its specific structure. For a related compound, 2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic acid, the molecular weight is reported to be 309.32 .Mechanism of Action
While the specific mechanism of action for “2-(2,4-Diethoxyphenyl)quinoline-4-carboxylic acid” is not available, quinoline carboxylic acid derivatives have been studied for their potential biological activities. For example, 2-Phenylquinoline-4-carboxylic acid derivatives have been investigated as novel histone deacetylase inhibitors .
Future Directions
Research into quinoline carboxylic acid derivatives continues to be an active area of study due to their potential biological activities. For instance, the discovery of 2-Phenylquinoline-4-carboxylic acid derivatives as novel histone deacetylase inhibitors represents a promising direction for future research .
Properties
IUPAC Name |
2-(2,4-diethoxyphenyl)quinoline-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO4/c1-3-24-13-9-10-15(19(11-13)25-4-2)18-12-16(20(22)23)14-7-5-6-8-17(14)21-18/h5-12H,3-4H2,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPQKIVHATIKTHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.